N,N,N-Trimethyl-2-[(2-methylbut-2-enoyl)oxy]ethan-1-aminium

• CAS No.: 835651-47-3
• Molecular Formula: C10H20NO2+
• Molecular Weight: 186.27 g/mol
• IUPAC Name: trimethyl-[2-(2-methylbut-2-enoyloxy)ethyl]azanium
• InChI: InChI=1S/C10H20NO2/c1-6-9(2)10(12)13-8-7-11(3,4)5/h6H,7-8H2,1-5H3/q+1
• InChI Key: WPUNNDUAZCEOID-UHFFFAOYSA-N
• Canonical SMILES: CC=C(C)C(=O)OCC[N+](C)(C)C

Description

N,N,N-Trimethyl-2-[(2-methylbut-2-enoyl)oxy]ethan-1-aminium is a chemical compound with the molecular formula C20H39Cl2N3O5 and a molecular weight of 472.448. This compound is primarily used in research settings and is not intended for human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N,N-Trimethyl-2-[(2-methylbut-2-enoyl)oxy]ethan-1-aminium typically involves the reaction of trimethylamine with 2-methylbut-2-enoyl chloride in the presence of a suitable solvent. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for maximum yield and efficiency. The product is then purified using standard techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N,N,N-Trimethyl-2-[(2-methylbut-2-enoyl)oxy]ethan-1-aminium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the aminium group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or alkoxides in polar solvents.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Various substituted aminium compounds.

Scientific Research Applications

N,N,N-Trimethyl-2-[(2-methylbut-2-enoyl)oxy]ethan-1-aminium has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in studies involving cell signaling and membrane transport.

Medicine: Investigated for its potential therapeutic effects in various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N,N,N-Trimethyl-2-[(2-methylbut-2-enoyl)oxy]ethan-1-aminium involves its interaction with specific molecular targets and pathways. The compound can modulate enzyme activity, alter membrane permeability, and affect cellular signaling pathways. These interactions are mediated through its aminium group and the ester linkage, which can undergo hydrolysis under physiological conditions.

Comparison with Similar Compounds

Similar Compounds

• N,N,N-Trimethyl-2-[(2-methylprop-2-enoyl)oxy]ethan-1-aminium
• N,N,N-Trimethyl-2-[(prop-2-enoyl)oxy]ethan-1-aminium

Uniqueness

N,N,N-Trimethyl-2-[(2-methylbut-2-enoyl)oxy]ethan-1-aminium is unique due to its specific ester linkage and the presence of the 2-methylbut-2-enoyl group. This structural feature imparts distinct chemical and biological properties, making it valuable for specialized research applications.